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Compound of Interest

1-Methylpiperidin-3-one
Compound Name:
hydrochloride

Cat. No.: B1354600

An In-Depth Technical Guide to 1-Methylpiperidin-3-one hydrochloride: Properties,
Synthesis, and Applications

Abstract

1-Methylpiperidin-3-one hydrochloride (CAS No: 41511-85-7) is a pivotal heterocyclic
building block in modern medicinal chemistry and organic synthesis. Its unique structure,
featuring a reactive ketone within a piperidine scaffold, makes it an essential intermediate for
the development of complex bioactive molecules. This guide provides a comprehensive
overview of its chemical and physical properties, outlines a representative synthetic protocol,
explores its reactivity, details its significant applications in drug discovery—particularly for
central nervous system (CNS) agents and kinase inhibitors—and establishes rigorous safety
and handling procedures. This document serves as a technical resource for researchers,
chemists, and drug development professionals leveraging this versatile compound in their
work.

Chemical Identity and Structural Framework

1-Methylpiperidin-3-one hydrochloride is the hydrochloride salt of N-methylated piperidin-3-
one. The presence of the tertiary amine and the ketone functional group dictates its chemical
behavior and utility as a synthetic precursor. The hydrochloride form enhances its stability and
solubility in aqueous media, simplifying its use in various reaction conditions.
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Caption: Chemical structure of 1-Methylpiperidin-3-one hydrochloride.

Physicochemical Properties

The physical and chemical characteristics of a compound are fundamental to its handling,
storage, and application in synthesis. The properties of 1-Methylpiperidin-3-one
hydrochloride are summarized below.

Property Value Source(s)
CAS Number 41511-85-7 [11[21[3][4]
Molecular Formula CeH12CINO [11[2]
Molecular Weight 149.62 g/mol [1][2]
Appearance White to off-white solid [1][5]
Melting Point 111 °C [2]

N Soluble in water and some
Solubility ] [1]
organic solvents

Purity Typically =298% [6]

Odor Irritating odor [1]

2-8°C, sealed, dry, away from
Storage ) [1112]
light

Synthesis and Chemical Reactivity

The utility of 1-Methylpiperidin-3-one hydrochloride stems from its predictable reactivity,
primarily centered around the ketone functional group. It serves as an electrophilic site for
nucleophilic additions, condensations, and other carbonyl chemistries, allowing for the
extension of the molecular framework.

Representative Synthesis: Acidic Deprotection

A common and efficient method for preparing this compound involves the acidic cleavage of a
protecting group, such as a tert-butyloxycarbonyl (BOC) group, from a precursor. The BOC
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group is widely used to mask the nitrogen atom during earlier synthetic steps, and its removal
with hydrochloric acid directly yields the desired hydrochloride salt in high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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